3-[4-(3-Fluoro-benzyloxy)-phenyl]-isoxazole-5-carboxylic acid

• Molecular Formula: C17H12FNO4
• Molecular Weight: 313.28 g/mol
• IUPAC Name: 3-[4-[(3-fluorophenyl)methoxy]phenyl]-1,2-oxazole-5-carboxylic acid
• InChI: InChI=1S/C17H12FNO4/c18-13-3-1-2-11(8-13)10-22-14-6-4-12(5-7-14)15-9-16(17(20)21)23-19-15/h1-9H,10H2,(H,20,21)
• InChI Key: VFNGRVLSBKYZOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)COC2=CC=C(C=C2)C3=NOC(=C3)C(=O)O

Description

3-[4-(3-Fluoro-benzyloxy)-phenyl]-isoxazole-5-carboxylic acid is a useful research compound. Its molecular formula is C17H12FNO4 and its molecular weight is 313.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-[4-(3-Fluoro-benzyloxy)-phenyl]-isoxazole-5-carboxylic acid ethyl ester (which may be prepared as described in Preparation of Intermediate 4; 500 mg, 1.47 mmol) was dissolved in THF (5 mL), and 0.5 M aqueous KOH (12 mL, 1 mmol) was added. The reaction mixture was heated at reflux, cooled to room temperature, and then to 0° C. The mixture was acidified by the addition of 4 M aqueous HCl (10 mL). The resulting solid was filtered off and washed with cold H2O to give 3-[4-(3-fluoro-benzyloxy)-phenyl]-isoxazole-5-carboxylic acid (431 mg, 94%). HRMS Calcd. for C17H13FNO4 (M+H)+, 314.0823. Found: 314.0823.